Cas no 351990-51-7 (5-Nitro-1H-imidazole-2-carboxylic acid)

5-Nitro-1H-imidazole-2-carboxylic acid structure

351990-51-7 structure

Product Name:5-Nitro-1H-imidazole-2-carboxylic acid

CAS No:351990-51-7

Molecular Formula:C₄H₃N₃O₄

Molecular Weight:157.0843

MDL:MFCD18808542

CID:1017204

PubChem ID:4424209

5-Nitro-1H-imidazole-2-carboxylic acid Properties

Names and Identifiers

- 5-Nitro-1H-imidazole-2-carboxylic acid
- 1H-Imidazole-2-carboxylicacid,4-nitro-(9CI)
- nitroimidazolecarboxylic
- Oprea1_800776
- 5-nitroimidazole-2-carboxylic acid
- 4355AB
- STK343770
- FCH3704634
- AK100979
- AX8241882
- ST24024162
- ST50708147
- SCHEMBL665096
- O11480
- SCHEMBL23849277
- 5-nitro-1H-imidazole-2-carboxylicacid
- AKOS025394643
- DS-3660
- DTXSID70403145
- AKOS003235575
- 4-NITRO-1H-IMIDAZOLE-2-CARBOXYLIC ACID
- 351990-51-7
- CS-0157304
- +Expand
- MDL： MFCD18808542
- InChIKey： LNPSXTPPQBEISL-UHFFFAOYSA-N
- Inchi： 1S/C4H3N3O4/c8-4(9)3-5-1-2(6-3)7(10)11/h1H,(H,5,6)(H,8,9)
- SMILES： O([H])C(C1=NC([H])=C([N+](=O)[O-])N1[H])=O

Computed Properties

Exact Mass: 157.01235559g/mol
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 1
Monoisotopic Mass: 157.01235559g/mol
Heavy Atom Count: 11
Complexity: 188
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.1
Topological Polar Surface Area: 112

Experimental Properties

Boiling Point: 533.8±42.0°C at 760 mmHg
Melting Point: NA
Vapor Pressure: 0.0±1.5 mmHg at 25°C
Flash Point: 276.6±27.9 °C
Density: 1.8±0.1 g/cm3

5-Nitro-1H-imidazole-2-carboxylic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00CNVA-1g	1H-Imidazole-2-carboxylicacid,4-nitro-(9CI)	351990-51-7	95%	1g	$219.00	2024-05-04
A2B Chem LLC	AF90006-100mg	5-Nitro-1h-imidazole-2-carboxylic acid	351990-51-7	95%	100mg	$68.00	2024-04-20
Aaron	AR00CO3M-100mg	1H-Imidazole-2-carboxylicacid,4-nitro-(9CI)	351990-51-7	95%	100mg	$52.00
Alichem	A069002855-250mg	5-Nitro-1H-imidazole-2-carboxylic acid	351990-51-7	95%	250mg	$220.00	2023-09-02
Ambeed	A340892-100mg	5-Nitro-1H-imidazole-2-carboxylic acid	351990-51-7	95%	100mg	$42.0	2024-04-19
Chemenu	CM186753-1g	5-Nitro-1H-imidazole-2-carboxylic acid	351990-51-7	95%	1g	$514	2021-08-05
ChemShuttle	138056-1g	5-Nitro-1H-imidazole-2-carboxylic acid	351990-51-7	95%	1g	$300.00	2024-09-27
Crysdot LLC	CD11137831-250mg	5-Nitro-1H-imidazole-2-carboxylic acid	351990-51-7	95+%	250mg	$218
eNovation Chemicals LLC	Y1001374-5g	4-nitro-1H-imidazole-2-carboxylic acid	351990-51-7	95%	5g	$2000	2022-09-05
Fluorochem	221377-250mg	5-Nitro-1H-imidazole-2-carboxylic acid	351990-51-7	95%	250mg	￡183.00	2022-03-01

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9. Electronic structure and excited state dynamics in a dicyanovinyl-substituted oligothiophene on Au(111)

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10. Optimization of double-vortex-assisted matrix solid-phase dispersion for the rapid determination of paraben preservative residues in leafy vegetables†

Chun-Ju Yang,Wang-Hsien Ding RSC Adv., 2020,10, 35557-35564

351990-51-7 (5-Nitro-1H-imidazole-2-carboxylic acid) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:351990-51-7)5-Nitro-1H-imidazole-2-carboxylic acid

Purity:99%/99%

Quantity:1g/5g

Price($):162.0/604.0